2-Chlorostyrene

Specification

• CAS No.: 2039-87-4
• Molecular Formula: C8H7Cl
• Molecular Weight: 138.59 g/mol
• IUPAC Name: 1-chloro-2-ethenylbenzene
• Standard InChI: InChI=1S/C8H7Cl/c1-2-7-5-3-4-6-8(7)9/h2-6H,1H2
• Standard InChI Key: ISRGONDNXBCDBM-UHFFFAOYSA-N
• SMILES: C=CC1=CC=CC=C1Cl
• Canonical SMILES: C=CC1=CC=CC=C1Cl
• Boiling Point: 371.7 °F at 760 mm Hg (NTP, 1992); 188.7 °C; 188.7 °C @ 760 mm Hg; 372°F
• Colorform: Liquid; Colorless liquid.
• Flash Point: 138 °F (NTP, 1992); 58 °C c.c.; 138°F
• Melting Point: -81.7 °F (NTP, 1992); -63.1 °C; -63.2 °C; -81.7°F; -82°F

Introduction

Chemical Identity and Structure

2-Chlorostyrene is characterized by the following identification parameters:

Parameter	Information
IUPAC Name	1-Chloro-2-ethenylbenzene
Common Names	o-Chlorostyrene, 2-Chlorostyrene
CAS Registry Number	2039-87-4
Molecular Formula	C₈H₇Cl
Molecular Weight	138.59 g/mol
PubChem Substance ID	87565442
MDL Number	MFCD00000567
Reaxys Registry Number	2038863
SDBS (AIST Spectral DB)	1274

The molecular structure consists of a benzene ring with a vinyl group (-CH=CH₂) and a chlorine atom at the ortho position. This structural arrangement influences its reactivity, particularly in polymerization reactions, and differentiates it from unsubstituted styrene or other halogenated derivatives.

Physical and Chemical Properties

Physical State and Appearance

At room temperature (20°C), 2-chlorostyrene exists as a colorless to almost colorless clear liquid. Commercial preparations are typically stabilized with tert-butylcatechol (TBC) to prevent spontaneous polymerization during storage and transportation.

Thermodynamic and Physical Properties

The key properties of 2-chlorostyrene are summarized in the following table:

Property	Value
Physical State (20°C)	Liquid
Melting Point	-63°C
Boiling Point	187°C
Flash Point	58°C
Specific Gravity (20/20)	1.10
Refractive Index	1.56
Purity (Commercial)	>96.0% (GC)

2-Chlorostyrene is soluble in alcohol, ether, and acetone but insoluble in water. The compound is sensitive to heat and light, which can initiate polymerization reactions.

Synthesis and Production Methods

Industrial Synthesis

Several methods are employed for the industrial production of 2-chlorostyrene:

Traditional Chlorination Route

A more traditional approach involves chlorinating ethylbenzene to form chlorophenylethyl chloride, followed by hydrolysis and dehydration of the side chain. While effective, this method is considered less desirable for commercial scale production due to lower yields and multiple reaction steps.

Laboratory Preparation

In laboratory settings, 2-chlorostyrene can be synthesized through the Heck reaction between vinyl bromide and 2-bromochlorobenzene. The reaction typically uses:

• Palladium diacetate as catalyst

• Triethylamine as base

• 1,4-dioxane as solvent

• Temperature of 120°C

• Inert atmosphere (Schlenk technique)

This method can achieve yields of approximately 80%.

Applications

Polymer Production

2-Chlorostyrene serves as a monomer for the production of homopolymers and copolymers with unique properties. Poly(2-chlorostyrene) exhibits different physical and thermal characteristics compared to polystyrene, making it valuable for specialty applications.

Polymer Blend Systems

Research has examined polystyrene/poly(2-chlorostyrene) blends, which exhibit interesting phase behavior and coexistence curves. A study published in Physical Review Letters investigated the coexistence curves of polystyrene (PS)/poly(2-chlorostyrene) (P2ClS) blends with and without di-n-butylphthalate (DBP). The research revealed that:

• Blends with DBP exhibited a β value of approximately 0.33

• Blends without DBP showed a β value of 0.5

These findings contribute to understanding polymer blend thermodynamics and phase separation behavior.

Dielectric Studies

Dielectric relaxation studies on poly(vinyl methyl ether) (PVME)/poly(2-chlorostyrene) (P2CS) blends with a lower critical solution temperature (LCST) have been conducted in the one-phase region over a wide temperature range. Four distinct dielectrically active processes were identified (α₁, α₂, β, and γ relaxation processes), providing insights into the dynamical heterogeneity of miscible polymer blends.

Industrial Applications

The compound is utilized as a curing agent for fiber-reinforced plastics, where it contributes to the mechanical and thermal properties of the final composite materials. The reactivity of the vinyl group allows it to participate in crosslinking reactions during the curing process.

Toxicological Properties

Acute Toxicity

2-Chlorostyrene demonstrates moderate acute toxicity based on animal studies:

• Oral LD₅₀ (rat): 5200 mg/kg body weight

• Dermal LD₅₀ (rabbit): 20,000 mg/kg body weight

Target Organs and Effects

Based on available animal studies, the primary target organs for 2-chlorostyrene toxicity include:

• Eyes and skin (irritation)

• Liver and kidneys (potential organ damage)

• Central and peripheral nervous systems

Symptoms observed in animal studies include:

• Irritation of the eyes and skin

• Hematuria (blood in urine)

• Proteinuria

• Acidosis

• Enlarged liver and jaundice

Hazard Statement	Description
H226	Flammable liquid and vapor
H315	Causes skin irritation
H319	Causes serious eye irritation
H332	Harmful if inhaled
H335	May cause respiratory irritation
H350	May cause cancer (in some classifications)

The signal word for 2-chlorostyrene is "Warning".

Fire and Explosion Hazards

2-Chlorostyrene is a flammable liquid with a flash point of 58°C. Above this temperature, explosive vapor/air mixtures may form. In case of fire, it gives off irritating or toxic fumes.

Personal Protection

When handling 2-chlorostyrene, the following personal protective equipment is recommended:

• Respiratory protection: Use ventilation, local exhaust, or appropriate respirators

• Hand protection: Chemical-resistant protective gloves

• Eye protection: Safety glasses or goggles

• Skin protection: Lab coat or other protective clothing

Regulatory Information

Occupational Exposure Limits

Regulatory agencies have established the following occupational exposure limits for 2-chlorostyrene:

• Time-Weighted Average (TWA): 50 ppm

• Short-Term Exposure Limit (STEL): 75 ppm (428 mg/m³) for 15 minutes

These limits have been established by organizations such as OSHA and NIOSH to protect workers from potential health effects.

Transportation Regulations

2-Chlorostyrene is classified for transportation as:

• UN Number (DOT-AIR): UN1993

• Hazard Class: 3 (Flammable liquid)

• Packing Group: III

• HS Number: 2903.99.8001

Size	Approximate Price (USD)
5g	$77.00
25g	$265.00

Commercial products typically have a purity of >96.0% as determined by gas chromatography (GC).